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Solubility Profile of Voxtalisib

The solubility of Voxtalisib has been characterized in various solvents. The quantitative data from supplier

specifications and research publications are summarized in the table below.

Solvent Solubility Notes & Conditions

DMSO 29 mg/mL (107.29 mM) [1] [2] Common stock solution concentration.

DMSO 10 mg/mL (37.00 mM) [3] Hygroscopic DMSO reduces solubility; use fresh DMSO [3].

Water Insoluble [1] [2] Not suitable for direct aqueous preparation.

Ethanol Insoluble [1] [2] Not recommended for stock solutions.

Stock Solution Preparation & In Vivo Formulations

Preparing In Vitro Stock Solutions

For cell-based assays, Voxtalisib is typically dissolved in DMSO to create a concentrated stock solution.
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Recommended Concentration: Prepare a 10 mM stock solution by dissolving 2.70 mg of Voxtalisib
in 1 mL of DMSO [3].
Best Practice: Aliquot the stock solution and store at -80°C to avoid repeated freeze-thaw cycles and

minimize water absorption by DMSO, which can affect solubility [3].

Preparing In Vivo Dosing Formulations

For animal studies, Voxtalisib can be administered orally after formulation in specific vehicles. Below are

two validated formulations [1] [2]:

Formulation
Final
Concentration

Preparation Method

Homogeneous
Suspension

≥ 5 mg/mL Add 5 mg of Voxtalisib to 1 mL of carboxymethyl cellulose

sodium (CMC-Na) solution and mix evenly [1] [2].

| Clear Solution | 1.45 mg/mL (5.36 mM) | 1. Add 50 µL of 29 mg/mL DMSO stock to 400 µL PEG300 and

mix. 2. Add 50 µL Tween-80 and mix. 3. Add 500 µL of distilled water to a final volume of 1 mL [1] [2]. |

Example Experimental Protocol

The following protocol from a published study demonstrates the application of Voxtalisib in in vitro assays

[4].

Cell Lines: Human leukemia cell lines (e.g., HL60, K562) and their multidrug-resistant counterparts
[4].

Stock Solution: Voxtalisib was dissolved in DMSO [4].
Dosing: Cells were treated with various concentrations of Voxtalisib.

Incubation Time: 24, 48, or 72 hours [4].
Assay Method: Cell viability was assessed using the MTT assay. Apoptosis was determined by

fluorescence-activated cell sorting (FACS) analysis of annexin V-positive cells [4].
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Q1: My Voxtalisib is precipitating out of the DMSO stock solution. What could be the cause? This is

often due to absorbed moisture in the DMSO, which reduces its solubility capacity. Always use fresh,

anhydrous DMSO, and ensure the container is tightly sealed after use. If precipitation occurs, gently

warming the tube may help redissolve the compound [3].

Q2: Can I use ethanol or water to prepare Voxtalisib for my cell culture experiments? No, the available

data consistently indicates that Voxtalisib is insoluble in ethanol and water [1] [2]. The standard protocol is

to first prepare a concentrated stock in DMSO, then add a small volume of this stock to your aqueous cell

culture medium. The final DMSO concentration in the medium should be kept low (typically below 0.1-1%)

to avoid cytotoxicity.

Q3: What is the typical workflow for preparing and testing Voxtalisib in a cell assay? The workflow

below outlines the key stages.

1. Prepare Stock Solution

2. Dose Cells Dissolve in DMSO
(e.g., 10 mM)

3. Assay Effects Add to culture medium
Incubate (24-72h)

4. Analyze Data e.g., MTT, FACS
(Annexin V, Acridine Orange)

e.g., IC50, Apoptosis rate
Fold change vs. control
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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